N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C19H18N2O2S/c1-14-17(12-15-8-4-2-5-9-15)24-19(20-14)21-18(22)13-23-16-10-6-3-7-11-16/h2-11H,12-13H2,1H3,(H,20,21,22)
• InChI Key: HJXGLLRHVPPRBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a similar compound, “N-[(5-benzyl-4-methyl-1,3-thiazol-2-yl)methyl]ethane-1-sulfonamide”, contains a total of 39 bonds; 21 non-H bonds, 13 multiple bonds, 6 rotatable bonds, 2 double bonds, 11 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 sulfonamide (thio-/dithio-), and 1 Thiazole.

Scientific Research Applications

Synthesis and Biological Evaluation

A range of novel compounds incorporating the benzothiazole moiety have been synthesized, showcasing the versatility of this chemical structure in medicinal chemistry. For instance, compounds with antimicrobial activities against a broad spectrum of Gram-positive and Gram-negative bacterial strains have been developed using benzothiazole-substituted β-lactam hybrids. These compounds have also shown potential in antimalarial applications, indicating their wide-ranging biological effectiveness (Alborz et al., 2018).

Anti-inflammatory Activity

Research has led to the creation of benzothiazole/benzoxazole derivatives that were investigated for their anti-inflammatory activity and p38α MAP kinase inhibition. Notably, certain compounds have exhibited significant edema inhibition and improved gastrointestinal safety profiles, suggesting their utility as anti-inflammatory agents with potential applications in treating chronic inflammatory conditions (Tariq et al., 2018).

Antiproliferative Effects

The benzothiazole nucleus has been incorporated into compounds evaluated for their antiproliferative effects. This includes the development of benzophenone-thiazole derivatives as potent VEGF-A inhibitors, highlighting the role of these compounds in potential cancer therapies by targeting vascular endothelial growth factors (Prashanth et al., 2014).

Antimicrobial Properties

Studies have also focused on synthesizing phenoxyacetamide derivatives to evaluate their antimicrobial effectiveness. This includes efforts to identify novel compounds that exhibit activity against a variety of microbial pathogens, thereby contributing to the development of new antimicrobial agents that can be used to combat resistant bacterial and fungal strains (Muhi-eldeen et al., 1988).